Solvent-free liquid-phase selective catalytic oxidation of toluene to benzyl alcohol and benzaldehyde over CeO2–MnOx composite oxides
Reaction Chemistry & Engineering Pub Date: 2021-12-17 DOI: 10.1039/D1RE00488C
Abstract
An efficient method for highly selective preparation of the high value-added benzyl alcohol (BOL) and benzaldehyde (BAL) from liquid-phase catalytic oxidation of toluene with molecular oxygen over CeO2–MnOx composite oxides in a solvent-free system has been successfully developed in this work. The results demonstrated that CeO2–MnOx composite oxides exhibited high selectivity to BOL and BAL, which benefited from the synergistic catalysis between Mn3+/Mn2+ and Ce4+/Ce3+ redox pairs. Under optimal reaction conditions, 6.9% toluene conversion with 64.4% selectivity to BOL and BAL and 96.8% total selectivity to BOL, BAL and benzoic acid (BAC) was achieved. The good stability of the CeO2–MnOx composite oxide catalyst was confirmed by a five-cycle experiment. The possible oxidation reaction mechanism for the catalytic aerobic oxidation of toluene over CeO2–MnOx was also suggested. This work may provide a new insight into highly selective preparation of aromatic alcohols and aldehydes from the selective aerobic oxidation of aromatic hydrocarbons employing low-cost CeO2–MnOx as an efficient and stable catalyst.
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Journal Name：Reaction Chemistry & Engineering
Research Products
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Nitric acid,phenylmethyl ester
CAS no.: 15285-42-4
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CAS no.: 151055-86-6
